Cas no 496-78-6 (2,4,5-trimethylphenol)

2,4,5-Trimethylphenol is a substituted phenol derivative with the molecular formula C9H12O. It is characterized by three methyl groups positioned at the 2, 4, and 5 locations on the aromatic ring, enhancing its steric and electronic properties. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of antioxidants, resins, and specialty chemicals. Its structural features contribute to improved thermal stability and reactivity in various chemical processes. The compound is typically available as a white to light-yellow crystalline solid with moderate solubility in organic solvents. Proper handling is advised due to potential irritant properties. Storage should be in a cool, dry, and well-ventilated area.
2,4,5-trimethylphenol structure
2,4,5-trimethylphenol structure
Product Name:2,4,5-trimethylphenol
CAS No:496-78-6
MF:C9H12O
MW:136.190982818604
MDL:MFCD00020050
CID:82373
PubChem ID:10335
Update Time:2025-06-08

2,4,5-trimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-trimethylphenol
    • 2,4,5-Trimethylpheno
    • 3PCA9E425C
    • Phenol, 2,4,5-trimethyl-
    • DTXSID2060094
    • MFCD00020050
    • 2,4,5-Trimethylphenol 100 microg/mL in Acetonitrile
    • Pseudocumenol
    • Q27257859
    • EINECS 207-832-5
    • 496-78-6
    • AS-76094
    • UNII-3PCA9E425C
    • NSC-38776
    • 5-Hydroxypseudocumene
    • AKOS000275084
    • NSC 38776
    • NS00031939
    • F87364
    • NSC38776
    • SCHEMBL395019
    • BRN 2040904
    • 4-06-00-03247 (Beilstein Handbook Reference)
    • 1-Hydroxy-2,4,5-trimethylbenzene
    • CS-0358957
    • FT-0691409
    • MDL： MFCD00020050
    • Inchi： 1S/C9H12O/c1-6-4-8(3)9(10)5-7(6)2/h4-5,10H,1-3H3
    • InChI Key： VXSCPERJHPWROZ-UHFFFAOYSA-N
    • SMILES： OC1=CC(C)=C(C)C=C1C

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9809 (estimate)
  • Melting Point: °C
  • Boiling Point: 232°C
  • Flash Point: 232°C
  • Refractive Index: 1.5118 (estimate)
  • PSA: 20.23000
  • LogP: 2.31740
  • Solubility: Soluble in ethanol and diethyl ether.

2,4,5-trimethylphenol Security Information

  • Hazardous Material transportation number：UN2430
  • Hazard Category Code： 37/38-41
  • Safety Instruction： S26-S39
  • RTECS：SN2815000
  • Packing Group：III
  • Risk Phrases：R37/38; R41
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes

2,4,5-trimethylphenol Customs Data

  • HS CODE：2907199090
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4,5-trimethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T303807-50mg
2,4,5-trimethylphenol
 496-78-6 97%
50mg
 ¥253.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T303807-250mg
2,4,5-trimethylphenol
 496-78-6 97%
250mg
 ¥762.90 2023-08-31
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50427-1g
2,4,5-Trimethylphenol, 99%
 496-78-6 99%
1g
 ￥4988.00 2023-02-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50427-250mg
2,4,5-Trimethylphenol, 99%
 496-78-6 99%
250mg
 ￥2332.00 2023-02-08
Alichem
A019145827-5g
2,4,5-Trimethylphenol
 496-78-6 95%
5g
 $588.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T82140-250mg
2,4,5-Trimethylphenol
 496-78-6 99%
250mg
 ¥628.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T82140-50mg
2,4,5-Trimethylphenol
 496-78-6 99%
50mg
 ¥208.0 2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T849351-1g
2,4,5-Trimethylpheno
 496-78-6 99%
1g
 2,068.00 2021-05-17
abcr
AB176567-250 mg
2,4,5-Trimethylphenol, 99%; .
 496-78-6 99%
250mg
 €111.20 2023-05-07
abcr
AB176567-1 g
2,4,5-Trimethylphenol, 99%; .
 496-78-6 99%
1g
 €340.00 2023-05-07

2,4,5-trimethylphenol Production Method

Production Method 1

9005-53-2 9005-53-2
496-78-6 496-78-6
488-17-5 488-17-5
496-16-2 496-16-2
876-02-8 876-02-8
90-00-6 90-00-6
93-51-6 93-51-6
527-55-9 527-55-9
134-96-3 134-96-3
121-33-5 121-33-5
90-02-8 90-02-8
100-66-3 100-66-3
2785-89-9 2785-89-9
24677-78-9 24677-78-9
41438-18-0 41438-18-0
2896-60-8 2896-60-8
620-17-7 620-17-7
1515-95-3 1515-95-3
100-52-7 100-52-7
452-86-8 452-86-8
Reaction Conditions
1.1 Catalysts: Choline chloride ,  Imidazole ;  150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

2,4,5-trimethylphenol Raw materials

2,4,5-trimethylphenol Preparation Products

2,4,5-trimethylphenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:496-78-6)2,4,5-trimethylphenol
Order Number:A1210417
Stock Status:in Stock
Quantity:1.0g/5.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):244.0/977.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:496-78-6)2,4,5-trimethylphenol
A1210417
Purity:99%/99%
Quantity:1.0g/5.0g
Price ($):244.0/977.0
Email